Cas no 2624416-98-2 ([1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl-)

• Product Name: [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl-
• CAS No: 2624416-98-2
• MF: C₁₆H₁₃FO₂
• MW: 256.27
• CID: 5077250
• Update Time: 2025-06-16

[1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl- Chemical and Physical Properties

Names and Identifiers

• [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl-

• Inchi： 1S/C16H13FO2/c1-10-7-13(3-4-14(10)9-18)15-8-12(11(2)19)5-6-16(15)17/h3-9H,1-2H3
• InChI Key： FOLXOGLBZBQDBY-UHFFFAOYSA-N
• SMILES： C1(=C(C)C=C(C=C1)C1C(F)=CC=C(C(C)=O)C=1)C=O

Additional information on [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl-

Chemical Profile of [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl- (CAS No. 2624416-98-2)

The compound [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl-, identified by its CAS number 2624416-98-2, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, featuring a biphenyl core with substituents that include an aldehyde group, an acetyl moiety, and a fluoro substituent, has garnered attention due to its unique structural and functional properties. The presence of these specific functional groups not only contributes to its distinct chemical reactivity but also opens up numerous possibilities for its application in drug discovery and material science.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with researchers striving to identify molecules that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The structure of [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl- aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the fluoro substituent at the 2'-position is a common feature in many bioactive molecules, where it can modulate electronic properties and improve lipophilicity.

The aldehyde group at the 4-position of the biphenyl core provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly valuable in medicinal chemistry, where aldehydes are often used as intermediates in the construction of pharmacophores. Additionally, the acetyl group at the 5'-position introduces another layer of structural complexity, which can influence both the solubility and bioavailability of the compound. These features make [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 5'-​acetyl-​2'-​fluoro-​3-​methyl- a versatile scaffold for exploring new therapeutic avenues.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. For instance, fluorine atoms can replace hydrogens in aromatic rings to increase lipophilicity without significantly altering overall size or shape, which is crucial for effective drug design. The incorporation of a fluoro group in [1,​1'-​Biphenyl]​-​4-carboxaldehyde, 5', acetyl, 2', fluoro, 3', methyl underscores its potential as a lead compound for further optimization.

The biphenyl core itself is a well-studied motif in pharmaceuticals, known for its ability to contribute to molecular rigidity and planarity. This rigidity can be advantageous in designing molecules that fit well into biological targets such as enzymes and receptors. The specific arrangement of substituents on the biphenyl ring in [1,​1'-Biphenyl] ​4-carboxaldehyde, 5' - acetyl - 2' - fluoro - 3-methyl - (CAS No. 2624416-98-2) is likely to play a critical role in determining its biological activity. Researchers have observed that subtle changes in this arrangement can lead to significant differences in potency and selectivity.

In addition to its structural significance, [1,​1'-Biphenyl] ​4-carboxaldehyde, 5' - acetyl - 2' - fluoro - 3-methyl - has shown promise in preliminary pharmacological studies. Its unique combination of functional groups suggests potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For example, aldehydes are known to participate in Schiff base formation, which can lead to the development of new drug candidates with enhanced binding interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and acetyl groups efficiently. These methods not only highlight the synthetic prowess required for producing complex molecules but also underscore the importance of modern chemical methodologies in drug discovery.

One particularly interesting aspect of [1,​1'-Biphenyl] ​4-carboxaldehyde, 5' - acetyl - 2' - fluoro - 3-methyl - is its potential as a building block for more complex derivatives. By modifying one or more of its substituents, chemists can generate libraries of compounds with tailored properties for specific biological targets. This approach is central to modern drug discovery efforts, where high-throughput screening and structure-based drug design are commonly used to identify lead compounds.

The role of computational chemistry in analyzing the properties of such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to the structure of [1,​1 '- Biphenyl]-4-carboxaldehyde will affect its biological activity. These predictions are often validated through experimental studies, leading to an iterative process that refines both synthetic strategies and pharmacological assessments.

In conclusion, [1,​1 '- Biphenyl]-4-carboxaldehyde, 5' - acetyl - 2' - fluoro - 3-methyl- (CAS No. 2624416-98-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds like this one, their importance in addressing unmet medical needs is likely to grow even more pronounced.